Cas no 1806957-63-0 (6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1806957-63-0
• MF: C₉H₄ClF₅N₂
• MW: 270.586478233337
• CID: 4878725
• Update Time: 2025-06-11

6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4ClF5N2/c10-2-4-1-5(8(11)12)7(9(13,14)15)6(3-16)17-4/h1,8H,2H2
• InChI Key： DRXJDRQDBKHZQW-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)C(C(F)(F)F)=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

Introduction to 6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1806957-63-0)

6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine, identified by its CAS number 1806957-63-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and roles in drug development. The unique structural features of this molecule, including its chloromethyl, cyano, difluoromethyl, and trifluoromethyl substituents, contribute to its distinctive chemical properties and potential applications in synthetic chemistry and drug discovery.

The chloromethyl group at the 6-position of the pyridine ring introduces a reactive site that can participate in various chemical transformations, such as nucleophilic addition reactions, which are crucial for constructing more complex molecular architectures. This reactivity makes the compound a valuable intermediate in the synthesis of biologically active molecules. Additionally, the presence of a cyano group at the 2-position enhances the electron-withdrawing effect in the molecule, influencing its electronic properties and potentially affecting its interaction with biological targets.

The difluoromethyl and trifluoromethyl groups at the 4- and 3-positions, respectively, are well-documented in medicinal chemistry for their ability to modulate metabolic stability, lipophilicity, and binding affinity. These fluorinated substituents can significantly improve the pharmacokinetic profiles of drug candidates by enhancing their resistance to metabolic degradation and optimizing their solubility. The combination of these substituents in 6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine suggests a molecule with high potential for further derivatization and exploration in drug development pipelines.

In recent years, there has been growing interest in pyridine derivatives as scaffolds for novel therapeutic agents. The structural motifs present in this compound align well with emerging trends in medicinal chemistry, where fluorinated pyridines are being extensively studied for their role in developing next-generation drugs. For instance, fluorinated pyridines have been shown to exhibit enhanced binding to biological receptors, improved bioavailability, and increased resistance to enzymatic degradation. These properties make them particularly attractive for applications in oncology, immunology, and anti-inflammatory therapies.

One of the most compelling aspects of 6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine is its versatility as a building block for more complex molecules. The reactive chloromethyl group allows for facile introduction of other functional groups through cross-coupling reactions such as Suzuki-Miyaura or Heck couplings, enabling the construction of biaryl structures that are prevalent in many successful drugs. Furthermore, the electron-withdrawing nature of the cyano group can be leveraged to fine-tune the electronic properties of derivatives designed for specific biological targets.

The influence of fluorine atoms on the pharmacological properties of this compound is another area of active investigation. Studies have demonstrated that fluorine atoms can alter both the physical-chemical properties and biological activity of molecules. For example, fluorination can increase metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Additionally, fluorine atoms can enhance binding affinity by participating in hydrophobic interactions or by modulating electronic effects at binding sites. In the context of 6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine, these effects could be exploited to develop compounds with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have further accelerated the exploration of such compounds. Molecular modeling techniques allow researchers to predict the binding modes and interactions of this molecule with potential biological targets with high accuracy. These predictions can guide synthetic efforts by identifying key regions for modification and optimization. For instance, virtual screening campaigns have been employed to identify novel derivatives of this compound that exhibit enhanced activity against specific disease-related targets.

The synthesis of 6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine itself presents an interesting challenge due to its complex structural features. However, recent reports have highlighted innovative synthetic strategies that have enabled efficient access to this compound and its derivatives. These methods often involve multi-step sequences that incorporate key functional groups through carefully controlled reactions. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce aryl or vinyl moieties at strategic positions within the pyridine ring.

The potential applications of this compound extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. Pyridine derivatives are known for their role as intermediates in synthesizing pesticides and herbicides due to their ability to interact with biological systems at multiple levels. Similarly, fluorinated pyridines have been explored as components in advanced materials due to their unique electronic properties.

In conclusion,6-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1806957-63-0) represents a promising scaffold for further exploration in drug discovery and material science. Its unique structural features offer opportunities for designing molecules with tailored biological activities and improved pharmacokinetic profiles. As research continues to uncover new applications for fluorinated heterocycles like this one,the potential impact on therapeutic development remains significant.